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Compound of Interest

Compound Name:
6-(2-Chlorophenyl)-6-oxohexanoic

acid

CAS No.: 898792-61-5

Cat. No.: B1369421

Get Quote

As a Senior Application Scientist, I am committed to providing comprehensive and practical

guidance that prioritizes safety and regulatory compliance in the laboratory. This document

outlines the essential procedures for the proper disposal of 6-(2-Chlorophenyl)-6-
oxohexanoic acid, ensuring the protection of researchers, and the environment. The structure

of this guide is designed to be intuitive, following the lifecycle of the chemical within a

laboratory setting, from initial handling to final disposal.

Core Safety Principles and Hazard Assessment
Before handling 6-(2-Chlorophenyl)-6-oxohexanoic acid, a thorough understanding of its

potential hazards is crucial. While a specific, comprehensive Safety Data Sheet (SDS) for this

exact compound is not readily available in public databases, its chemical structure provides

valuable insights into its likely hazardous properties.

Halogenated Organic Compound: The presence of a chlorophenyl group places this

compound in the category of halogenated organics.[1] Such compounds are often targeted
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for incineration at regulated hazardous waste facilities due to their potential persistence and

toxicity in the environment.[1]

Carboxylic Acid: The carboxylic acid functional group suggests that the compound may be

corrosive.[2] Even weak acids can pose corrosive hazards and should be handled with care.

[2]

Inferred Hazards:

Skin and Eye Irritation: Likely to cause irritation upon contact.[3]

Harmful if Swallowed: Oral toxicity is a potential concern.[3]

Aquatic Toxicity: Halogenated organic compounds can be very toxic to aquatic life with long-

lasting effects.

Given these potential hazards, it is imperative to consult the manufacturer-provided Safety

Data Sheet (SDS) for specific handling and emergency information.

Personal Protective Equipment (PPE) and Safe
Handling
To mitigate the risks of exposure, the following personal protective equipment should be utilized

when working with 6-(2-Chlorophenyl)-6-oxohexanoic acid:

Eye Protection: Chemical splash goggles are essential.[4]

Hand Protection: Acid-resistant gloves, such as nitrile rubber, are recommended.[4]

Body Protection: A chemical-resistant apron or lab coat should be worn.[4]

Work Area: All handling of this compound should be conducted in a well-ventilated area,

preferably a chemical fume hood, to minimize inhalation exposure.[5]

Spill Management Protocol
In the event of a spill, prompt and correct action is necessary to prevent a wider contamination

incident.
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Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[6]

Containment: For small spills, use an inert absorbent material such as vermiculite or sand to

contain the substance.[6]

Collection: Carefully collect the absorbed material into a designated, labeled container for

hazardous waste.[6]

Decontamination: Clean the spill area thoroughly.

Emergency Contact: For large or unmanageable spills, evacuate the area and contact your

institution's emergency services and Environmental Health and Safety (EHS) department.[6]

Step-by-Step Disposal Procedure
The disposal of 6-(2-Chlorophenyl)-6-oxohexanoic acid must be handled as a regulated

hazardous waste stream. Under no circumstances should this chemical be disposed of down

the drain or in regular trash.[7]

Step 1: Waste Segregation and Collection

Dedicated Waste Stream: 6-(2-Chlorophenyl)-6-oxohexanoic acid waste should be

collected separately as a halogenated organic waste.[1][5] Do not mix it with non-

halogenated solvents or other waste streams.[8]

Container Selection: Use a compatible, leak-proof container with a secure lid.[7] The

container must be in good condition.[6]

Labeling: From the moment the first drop of waste is added, the container must be clearly

labeled with the words "Hazardous Waste," the full chemical name "6-(2-Chlorophenyl)-6-
oxohexanoic acid," and a clear indication of the associated hazards (e.g., Corrosive, Toxic).

[5][6]

Step 2: On-Site Accumulation

Satellite Accumulation Areas (SAA): Laboratories are permitted to store hazardous waste in

designated SAAs at or near the point of generation.[9]
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Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in each SAA.[9]

Container Management: Keep waste containers closed at all times except when actively

adding waste.[6]

Step 3: Professional Disposal

Contact EHS: When the waste container is nearly full (approximately 75% capacity to allow

for vapor expansion), contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup.[7][10]

Record Keeping: Maintain accurate records of all hazardous waste generated and disposed

of, as required by institutional and regulatory policies.[11]

Regulatory Compliance
The disposal of hazardous waste is regulated by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).[9] It is crucial to adhere to all

federal, state, and local regulations governing hazardous waste management. Academic and

research laboratories may have specific regulations, such as those outlined in Subpart K of 40

CFR Part 262, which provides alternative requirements for eligible academic entities.[12][13]

Disposal Workflow Diagram
The following diagram provides a visual representation of the decision-making process for the

safe disposal of 6-(2-Chlorophenyl)-6-oxohexanoic acid.
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Caption: Workflow for the safe handling and disposal of 6-(2-Chlorophenyl)-6-oxohexanoic
acid.

Quantitative Disposal Guidelines
Parameter Guideline Source

Waste Segregation
Collect as halogenated organic

waste.
[1]

SAA Storage Limit Up to 55 gallons. [9]

Container Fill Level Do not exceed 75% capacity. [7][10]

Neutralization pH
Not recommended for this

compound.
[14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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